Cas no 1525420-73-8 (3-(5-Fluoro-2-methylphenyl)butanoic acid)

• Product Name: 3-(5-Fluoro-2-methylphenyl)butanoic acid
• CAS No: 1525420-73-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5803529
• PubChem ID: 81009472
• Update Time: 2024-01-13

3-(5-Fluoro-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1525420-73-8
• AKOS019578562
• EN300-1851644
• 3-(5-fluoro-2-methylphenyl)butanoic acid
• 3-(5-Fluoro-2-methylphenyl)butanoic acid

• Inchi： 1S/C11H13FO2/c1-7-3-4-9(12)6-10(7)8(2)5-11(13)14/h3-4,6,8H,5H2,1-2H3,(H,13,14)
• InChI Key： FOQJPQHLIUYHLY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids